GSK2837808A
GSK2837808A
GSK2837808A is a potent inhibitor of lactate dehydrogenase (LDH) A and B (IC50s = 2.6 and 0.43 nM, for human recombinant LDHA and LDHB, respectively). It inhibits lactate production in Snu398 hepatocellular carcinoma cells in which LDHB expression is undetectable (EC50 = 400 nM). GSK2837808A (10 µM) reduces glucose consumption in Snu398 but not HepG2 hepatocellular carcinoma cells. A panel of 30 cancer cell lines, with varying levels of LDHA and LDHB expression, shows differential sensitivities to GSK2837808A with EC50s ranging from 400 nM to 30 µM. The potency of GSK2837808A does not correlate with LDHA, LDHB, or total LDH expression levels.
GSK2837808A is a potent, selective lactate dehydrogenase A (LDHA) inhibitor (IC50 values are 1.9 and 14 nM for LDHA and LDHB respectively).
GSK2837808A is a potent, selective lactate dehydrogenase A (LDHA) inhibitor (IC50 values are 1.9 and 14 nM for LDHA and LDHB respectively).
Brand Name:
Vulcanchem
CAS No.:
1445879-21-9
VCID:
VC0529407
InChI:
InChI=1S/C31H25F2N5O7S/c1-43-29-25(14-35-31(37-29)44-2)16-3-6-24-26(9-16)34-15-27(46(41,42)38-20-4-5-20)28(24)36-21-7-17(30(39)40)8-22(13-21)45-23-11-18(32)10-19(33)12-23/h3,6-15,20,38H,4-5H2,1-2H3,(H,34,36)(H,39,40)
SMILES:
COC1=NC(=NC=C1C2=CC3=NC=C(C(=C3C=C2)NC4=CC(=CC(=C4)C(=O)O)OC5=CC(=CC(=C5)F)F)S(=O)(=O)NC6CC6)OC
Molecular Formula:
C31H25F2N5O7S
Molecular Weight:
649.6258
GSK2837808A
CAS No.: 1445879-21-9
Cat. No.: VC0529407
Molecular Formula: C31H25F2N5O7S
Molecular Weight: 649.6258
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | GSK2837808A is a potent inhibitor of lactate dehydrogenase (LDH) A and B (IC50s = 2.6 and 0.43 nM, for human recombinant LDHA and LDHB, respectively). It inhibits lactate production in Snu398 hepatocellular carcinoma cells in which LDHB expression is undetectable (EC50 = 400 nM). GSK2837808A (10 µM) reduces glucose consumption in Snu398 but not HepG2 hepatocellular carcinoma cells. A panel of 30 cancer cell lines, with varying levels of LDHA and LDHB expression, shows differential sensitivities to GSK2837808A with EC50s ranging from 400 nM to 30 µM. The potency of GSK2837808A does not correlate with LDHA, LDHB, or total LDH expression levels. GSK2837808A is a potent, selective lactate dehydrogenase A (LDHA) inhibitor (IC50 values are 1.9 and 14 nM for LDHA and LDHB respectively). |
|---|---|
| CAS No. | 1445879-21-9 |
| Molecular Formula | C31H25F2N5O7S |
| Molecular Weight | 649.6258 |
| IUPAC Name | 3-[[3-(cyclopropylsulfamoyl)-7-(2,4-dimethoxypyrimidin-5-yl)quinolin-4-yl]amino]-5-(3,5-difluorophenoxy)benzoic acid |
| Standard InChI | InChI=1S/C31H25F2N5O7S/c1-43-29-25(14-35-31(37-29)44-2)16-3-6-24-26(9-16)34-15-27(46(41,42)38-20-4-5-20)28(24)36-21-7-17(30(39)40)8-22(13-21)45-23-11-18(32)10-19(33)12-23/h3,6-15,20,38H,4-5H2,1-2H3,(H,34,36)(H,39,40) |
| Standard InChI Key | RZBCPMYJIARMGV-UHFFFAOYSA-N |
| SMILES | COC1=NC(=NC=C1C2=CC3=NC=C(C(=C3C=C2)NC4=CC(=CC(=C4)C(=O)O)OC5=CC(=CC(=C5)F)F)S(=O)(=O)NC6CC6)OC |
| Appearance | Solid powder |
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